Cas no 901020-82-4 (7,8-difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 7,8-difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901020-82-4
• MF: C₂₄H₁₇F₂N₃
• MW: 385.408692121506
• CID: 6093289
• PubChem ID: 20852618
• Update Time: 2025-10-24

7,8-difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 7,8-difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• 901020-82-4
• F3407-1365
• 7,8-difluoro-1,3-di-p-tolyl-1H-pyrazolo[4,3-c]quinoline
• 7,8-difluoro-1,3-bis(4-methylphenyl)pyrazolo[4,3-c]quinoline
• AKOS001795254
• 7,8-difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline

• Inchi： 1S/C24H17F2N3/c1-14-3-7-16(8-4-14)23-19-13-27-22-12-21(26)20(25)11-18(22)24(19)29(28-23)17-9-5-15(2)6-10-17/h3-13H,1-2H3
• InChI Key： NQHGMACPUHMGCI-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C1=C(C=N2)C(C2C=CC(C)=CC=2)=NN1C1C=CC(C)=CC=1)F

Computed Properties

• Exact Mass: 385.13905388g/mol
• Monoisotopic Mass: 385.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7,8-difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Introduction to 7,8-Difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901020-82-4)

7,8-Difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline, a compound with the CAS number 901020-82-4, is a novel and promising molecule in the field of medicinal chemistry. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the difluoro substitution and the bis(4-methylphenyl) groups, contribute to its distinct pharmacological properties.

The synthesis of 7,8-difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has been extensively studied in recent years. Researchers have developed efficient and scalable methods to produce this compound, making it more accessible for further investigation. One notable synthetic route involves the condensation of 4-methylbenzaldehyde with a suitable pyrazole derivative followed by fluorination steps. This approach not only ensures high yields but also allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR).

In terms of biological activity, 7,8-difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has shown promising results in several preclinical studies. One of the key areas of interest is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Recent research has also explored the potential of 7,8-difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 7,8-difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline have been evaluated in animal models. These studies have revealed that the compound has favorable oral bioavailability and a reasonable half-life, suggesting its potential for development as an orally administered therapeutic agent. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses.

In the context of drug discovery and development, 7,8-difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline represents a valuable lead compound. Its unique chemical structure and multifaceted biological activities make it an attractive target for further optimization and clinical evaluation. Ongoing research aims to refine its pharmacological profile and explore its potential in various disease settings.

The future prospects for 7,8-difluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline are promising. As more data becomes available from preclinical and clinical studies, it is likely that this compound will continue to attract significant attention from both academic researchers and pharmaceutical companies. The potential to develop novel therapeutics based on this scaffold underscores the importance of continued investment in medicinal chemistry research.